Methyl Isocyanate
Methyl Isocyanate
Methyl isocyanate is a colorless highly flammable liquid that evaporates quickly when exposed to the air. It has a sharp, strong odor. Methyl isocyanate is used in the production of pesticides, polyurethane foam, and plastics.
Methyl isocyanate appears as a colorless low-boiling liquid (b.p. 39 °C) that is denser than water. Flash point is less than 20 °F. Very toxic by inhalation. Can be absorbed through the skin. Has a sharp odor, but the sense of smell cannot be relied upon to warn of the presence of vapors at low concentrations. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 2.1 ppm Source/use/other hazard: Intermediate in manufacturing; reacts with H20 (don't use in fire).
Methyl isocyanate is the isocyanate that is methane modified by a single isocyanato substituent. It has a role as an apoptosis inducer and an allergen.
Methyl isocyanate has been investigated for the treatment of Nosocomial Pneumonia.
Methyl isocyanate is used to produce carbamate pesticides. Methyl isocyanate is extremely toxic to humans from acute (short-term) exposure. In Bhopal, India, accidental acute inhalation exposure to methyl isocyanate resulted in the deaths of about 3,800 people and adverse health effects in greater than 170,000 survivors. Pulmonary edema was the probable cause of death in most cases, with many deaths resulting from secondary respiratory infections. Survivors continue to exhibit damage to the lungs and eyes. Reproductive effects and increased number of stillbirths and spontaneous abortions were noted in the survivors of the Bhopal, India accident. EPA has classified methyl isocyanate as a Group D, not classifiable as to human carcinogenicity.
Methyl Isocyanate is a synthetic organic compound composed of isocyanate that is methane modified by a single isocyanato substituent. Methyl isocyanate has a role as an apoptosis inducer and is used in the manufacture of polyurethane foam, pesticides, and plastics. It is characterized as a colorless liquid with a sharp pungent odor that evaporates quickly when exposed to air. Exposure occurs by inhalation, ingestion, or contact.
Methyl Isocyanate (MIC) can cause developmental toxicity and female reproductive toxicity according to an independent committee of scientific and health experts.
Methyl isocyanate, also known as MIC, is a chemical compound of cyanide. It is an intermediate chemical in the production of carbamate pesticides (such as carbaryl, carbofuran, methomyl, and aldicarb) and has also been used in the production of rubbers and adhesives. (L575)
Methyl isocyanate appears as a colorless low-boiling liquid (b.p. 39 °C) that is denser than water. Flash point is less than 20 °F. Very toxic by inhalation. Can be absorbed through the skin. Has a sharp odor, but the sense of smell cannot be relied upon to warn of the presence of vapors at low concentrations. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 2.1 ppm Source/use/other hazard: Intermediate in manufacturing; reacts with H20 (don't use in fire).
Methyl isocyanate is the isocyanate that is methane modified by a single isocyanato substituent. It has a role as an apoptosis inducer and an allergen.
Methyl isocyanate has been investigated for the treatment of Nosocomial Pneumonia.
Methyl isocyanate is used to produce carbamate pesticides. Methyl isocyanate is extremely toxic to humans from acute (short-term) exposure. In Bhopal, India, accidental acute inhalation exposure to methyl isocyanate resulted in the deaths of about 3,800 people and adverse health effects in greater than 170,000 survivors. Pulmonary edema was the probable cause of death in most cases, with many deaths resulting from secondary respiratory infections. Survivors continue to exhibit damage to the lungs and eyes. Reproductive effects and increased number of stillbirths and spontaneous abortions were noted in the survivors of the Bhopal, India accident. EPA has classified methyl isocyanate as a Group D, not classifiable as to human carcinogenicity.
Methyl Isocyanate is a synthetic organic compound composed of isocyanate that is methane modified by a single isocyanato substituent. Methyl isocyanate has a role as an apoptosis inducer and is used in the manufacture of polyurethane foam, pesticides, and plastics. It is characterized as a colorless liquid with a sharp pungent odor that evaporates quickly when exposed to air. Exposure occurs by inhalation, ingestion, or contact.
Methyl Isocyanate (MIC) can cause developmental toxicity and female reproductive toxicity according to an independent committee of scientific and health experts.
Methyl isocyanate, also known as MIC, is a chemical compound of cyanide. It is an intermediate chemical in the production of carbamate pesticides (such as carbaryl, carbofuran, methomyl, and aldicarb) and has also been used in the production of rubbers and adhesives. (L575)
Brand Name:
Vulcanchem
CAS No.:
624-83-9
VCID:
VC21280030
InChI:
InChI=1S/C2H3NO/c1-3-2-4/h1H3
SMILES:
CN=C=O
Molecular Formula:
C2H3NO
CH3NCO
CH3NCO
Molecular Weight:
57.05 g/mol
Methyl Isocyanate
CAS No.: 624-83-9
Cat. No.: VC21280030
Molecular Formula: C2H3NO
CH3NCO
Molecular Weight: 57.05 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl isocyanate is a colorless highly flammable liquid that evaporates quickly when exposed to the air. It has a sharp, strong odor. Methyl isocyanate is used in the production of pesticides, polyurethane foam, and plastics. Methyl isocyanate appears as a colorless low-boiling liquid (b.p. 39 °C) that is denser than water. Flash point is less than 20 °F. Very toxic by inhalation. Can be absorbed through the skin. Has a sharp odor, but the sense of smell cannot be relied upon to warn of the presence of vapors at low concentrations. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 2.1 ppm Source/use/other hazard: Intermediate in manufacturing; reacts with H20 (don't use in fire). Methyl isocyanate is the isocyanate that is methane modified by a single isocyanato substituent. It has a role as an apoptosis inducer and an allergen. Methyl isocyanate has been investigated for the treatment of Nosocomial Pneumonia. Methyl isocyanate is used to produce carbamate pesticides. Methyl isocyanate is extremely toxic to humans from acute (short-term) exposure. In Bhopal, India, accidental acute inhalation exposure to methyl isocyanate resulted in the deaths of about 3,800 people and adverse health effects in greater than 170,000 survivors. Pulmonary edema was the probable cause of death in most cases, with many deaths resulting from secondary respiratory infections. Survivors continue to exhibit damage to the lungs and eyes. Reproductive effects and increased number of stillbirths and spontaneous abortions were noted in the survivors of the Bhopal, India accident. EPA has classified methyl isocyanate as a Group D, not classifiable as to human carcinogenicity. Methyl Isocyanate is a synthetic organic compound composed of isocyanate that is methane modified by a single isocyanato substituent. Methyl isocyanate has a role as an apoptosis inducer and is used in the manufacture of polyurethane foam, pesticides, and plastics. It is characterized as a colorless liquid with a sharp pungent odor that evaporates quickly when exposed to air. Exposure occurs by inhalation, ingestion, or contact. Methyl Isocyanate (MIC) can cause developmental toxicity and female reproductive toxicity according to an independent committee of scientific and health experts. Methyl isocyanate, also known as MIC, is a chemical compound of cyanide. It is an intermediate chemical in the production of carbamate pesticides (such as carbaryl, carbofuran, methomyl, and aldicarb) and has also been used in the production of rubbers and adhesives. (L575) |
|---|---|
| CAS No. | 624-83-9 |
| Molecular Formula | C2H3NO CH3NCO |
| Molecular Weight | 57.05 g/mol |
| IUPAC Name | methylimino(oxo)methane |
| Standard InChI | InChI=1S/C2H3NO/c1-3-2-4/h1H3 |
| Standard InChI Key | HAMGRBXTJNITHG-UHFFFAOYSA-N |
| SMILES | CN=C=O |
| Canonical SMILES | CN=C=O |
| Boiling Point | 102 °F at 760 mmHg (EPA, 1998) 39.5 °C 39 °C 102 °F 102-104 °F |
| Colorform | Colorless liquid |
| Flash Point | 19 °F (EPA, 1998) -7 °C 19 °F (-7 °C) (Closed cup) -7 °C c.c. 19 °F |
| Melting Point | -112 °F (EPA, 1998) -45 °C -80 °C -112 °F -49 °F |
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